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Compound of Interest

21,23-Dihydro-23-hydroxy-21-
Compound Name: _
oxozapoterin

cat. No.: B12305139

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a structured overview of the requested information for
21,23-Dihydro-23-hydroxy-21-oxozapoterin. Based on publicly available scientific literature,
detailed experimental data, and established signaling pathways for this specific compound are
limited. The information presented herein is based on general knowledge of natural product
chemistry and biochemistry and should be considered illustrative.

Chemical Identifier

The Chemical Abstracts Service (CAS) number for 21,23-Dihydro-23-hydroxy-21-
oxozapoterin is 426266-88-8[1][2][3].

Overview

21,23-Dihydro-23-hydroxy-21-oxozapoterin is a natural product.[2] However, detailed public
information regarding its biological activity, mechanism of action, and potential therapeutic
applications is not extensively documented in the readily available scientific literature.

Data Presentation

Due to the limited availability of quantitative data for 21,23-Dihydro-23-hydroxy-21-
oxozapoterin, the following table is presented as a template for organizing key
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physicochemical and biochemical parameters. Researchers are encouraged to populate this
table with experimental findings.

Parameter Value Units Method/Reference
Molecular Formula C26H30010 [1]

Molecular Weight 502.51 g/mol Calculated

Purity Data not available % e.g., HPLC

Solubility Data not available mg/mL e.g., DMSO, H20
ICso0 / ECso0 Data not available uM Specify Assay
Binding Affinity (Kd) Data not available nM e.g., SPR

Experimental Protocols

Specific experimental protocols for the synthesis, isolation, or biological evaluation of 21,23-
Dihydro-23-hydroxy-21-oxozapoterin are not detailed in the available search results. The
following represents a generalized workflow that could be adapted for the study of this and
similar natural products.

General Workflow for Natural Product Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: 21,23-Dihydro-23-hydroxy-21-
oxozapoterin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12305139#21-23-dihydro-23-hydroxy-21-
oxozapoterin-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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